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For Researchers, Scientists, and Drug Development Professionals

Introduction
GSK-4716 is a potent and selective agonist of the Estrogen-Related Receptors β and γ

(ERRβ/ERRγ). These nuclear receptors are key regulators of cellular metabolism and have

been shown to play a significant role in skeletal muscle biology. In the context of C2C12

myoblast differentiation, activation of ERRγ by GSK-4716 can modulate the expression of

genes involved in mitochondrial biogenesis and oxidative metabolism, thereby influencing

myotube formation and maturation. These application notes provide a detailed protocol for

utilizing GSK-4716 to promote the differentiation of C2C12 cells, along with methods for

assessing the extent of myogenesis.

Mechanism of Action
GSK-4716, as an ERRβ/γ agonist, mimics the action of endogenous ligands to activate these

receptors. In skeletal muscle cells, ERRγ expression is upregulated during differentiation and is

associated with a shift towards a more oxidative, slow-twitch fiber phenotype. Upon activation

by GSK-4716, ERRγ forms a heterodimer with the peroxisome proliferator-activated receptor-

gamma coactivator 1-alpha (PGC-1α). This complex then binds to ERR response elements

(ERREs) in the promoter regions of target genes, upregulating their transcription. Key

downstream effects include increased mitochondrial biogenesis, enhanced fatty acid oxidation,

and modulation of myogenic regulatory factors, collectively contributing to the differentiation

and maturation of myotubes.
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To cite this document: BenchChem. [Application Notes and Protocols for GSK-4716 in
C2C12 Cell Differentiation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208999#gsk-4716-protocol-for-c2c12-cell-
differentiation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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